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Compound of Interest

Compound Name: Adrenalone

Cat. No.: B1665550

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adrenalone hydrochloride is a synthetic catecholamine and a derivative of epinephrine.
Chemically, it is the ketone form of epinephrine, designated as 1-(3,4-dihydroxyphenyl)-2-
(methylamino)ethanone hydrochloride. It functions primarily as an adrenergic agonist with a
strong preference for al-receptors, leading to its use as a topical vasoconstrictor and
hemostatic agent. Unlike its parent compound, epinephrine, it possesses minimal affinity for (3-
adrenergic receptors. This guide provides an in-depth summary of its physicochemical
properties, mechanism of action, and the experimental protocols used for its characterization.

Core Physicochemical Properties

Adrenalone hydrochloride presents as a white to off-white or yellowish crystalline powder.[1][2]
Its key physical and chemical properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1665550?utm_src=pdf-interest
https://www.benchchem.com/product/b1665550?utm_src=pdf-body
https://www.benchchem.com/product/b1665550?utm_src=pdf-body
https://www.chemimpex.com/products/17412
https://cymitquimica.com/products/3B-A1234/adrenalone-hydrochloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value References
Molecular Formula CoH11NOs-HCI [11[3]
Molecular Weight 217.65 g/mol [1]
CAS Number 62-13-5

White to off-white or yellow-
Appearance

green crystal powder

] ] 243 °C | 244-249 °C (with

Melting Point -

decomposition)

Data not available in cited
pKa :

literature.
Purity = 98% (HPLC)

Solubility Profile

The hydrochloride salt form of Adrenalone significantly enhances its solubility in polar solvents

compared to its free base.

Solvent

Solubility References

Water

Soluble (1:8 ratio); "almost

transparency"

Ethanol (94%)

Soluble (1:45 ratio)

Methanol

Slightly Soluble

DMSO

Slightly Soluble

Diethyl Ether

Low Solubility

Mechanism of Action and Metabolism

Adrenalone hydrochloride's biological activity is multifaceted, primarily involving interaction

with the adrenergic system and key enzymes in the catecholamine synthesis pathway.
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Adrenergic Activity & Enzyme Inhibition

Adrenalone is an adrenergic agonist that predominantly targets alpha-1 (al) adrenergic

receptors, leading to vasoconstriction.

This action is responsible for its hemostatic properties.

Furthermore, it acts as an inhibitor of dopamine B-oxidase, the enzyme responsible for

converting dopamine into norepinephrine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Adrenalone Hydrochloride: A Physicochemical and
Mechanistic Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665550#physicochemical-properties-of-adrenalone-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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